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Compound of Interest

Compound Name: 2,6-Bis(trifluoromethyl)phenol

Cat. No.: B1279352 Get Quote

Introduction
2,6-Bis(trifluoromethyl)phenol is a highly fluorinated organic compound of significant interest

to the chemical, pharmaceutical, and materials science sectors. Its unique molecular

architecture, characterized by a phenol ring flanked by two trifluoromethyl (-CF₃) groups at the

ortho positions, imparts distinct physicochemical properties that make it a valuable synthetic

intermediate and building block. The strong electron-withdrawing nature of the two -CF₃ groups

dramatically increases the acidity of the phenolic proton and influences the reactivity of the

aromatic ring. This guide provides a comprehensive overview of its molecular characteristics,

synthesis, applications, and safe handling protocols, tailored for researchers, scientists, and

professionals in drug development.

Physicochemical and Molecular Properties
The defining characteristic of 2,6-Bis(trifluoromethyl)phenol is its molecular structure, which

dictates its physical and chemical behavior. The molecular weight and other key properties are

summarized below.
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Property Value Source(s)

Molecular Formula C₈H₄F₆O [1]

Molecular Weight 230.11 g/mol [1][2]

CAS Number 46377-35-9 [1][2]

Appearance
Not specified, likely solid or

liquid
-

pKa ~6.0 (Estimated) -

The presence of two bulky, lipophilic trifluoromethyl groups significantly influences the

compound's solubility, acidity, and interaction with biological systems. This structural feature is

often exploited to enhance properties such as metabolic stability and binding affinity in drug

candidates.[3][4]

Synthesis and Mechanistic Insights
The preparation of 2,6-Bis(trifluoromethyl)phenol has been reported in the scientific

literature, with one notable synthesis beginning from the commercially available 2-

(trifluoromethyl)phenol.[5][6] This multi-step process highlights key principles of modern organic

synthesis, including directed ortho-metalation and transition-metal-catalyzed coupling.

Synthetic Workflow: From 2-(trifluoromethyl)phenol
The causality behind this synthetic route is rooted in the need to introduce a second

trifluoromethyl group specifically at the C6 position of the phenol ring.

Protection: The phenolic hydroxyl group is first protected, for example, as a

tetrahydropyranyl (THP) ether. This is a crucial step to prevent the acidic proton from

interfering with subsequent organometallic reagents.

Directed ortho-Metalation: The protected phenol undergoes ortho-directed lithiation using a

strong base like butyllithium (BuLi). The protecting group directs the deprotonation to the

adjacent ortho position (C6).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

http://sinfoobiotech.com/product/962075
http://sinfoobiotech.com/product/962075
https://www.3wpharm.com/product/71096.html
http://sinfoobiotech.com/product/962075
https://www.3wpharm.com/product/71096.html
https://www.nbinno.com/article/other-organic-chemicals/unlocking-chemical-innovation-the-role-of-2-trifluoromethyl-phenol-in-advanced-synthesis-oc
https://pmc.ncbi.nlm.nih.gov/articles/PMC12298972/
https://www.benchchem.com/product/b1279352?utm_src=pdf-body
https://pubs.acs.org/doi/pdf/10.1021/jo00061a048
https://pubs.acs.org/doi/10.1021/jo00061a048
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Iodination: The resulting aryl lithium species is quenched with an iodine source (I₂) to install

an iodine atom at the C6 position.

Trifluoromethylation: The key final step involves a copper-mediated trifluoromethylation

reaction. An in-situ prepared "(trifluoromethyl)copper" reagent is used to displace the iodide,

yielding the desired 2,6-Bis(trifluoromethyl)phenol.[5] Careful control of reaction

temperature and solvent composition is critical in this step to prevent decomposition of the

copper reagent.[5]
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Synthetic Workflow

2-(Trifluoromethyl)phenol

Protection (THP Ether)

TsOH cat.

Directed ortho-Metalation (BuLi)

1. BuLi

Iodination (I₂)

2. I₂

Aryl Iodide Intermediate

Deprotection

Copper-Mediated Trifluoromethylation

Br₂CF₂, Cd, CuBr

2,6-Bis(trifluoromethyl)phenol

Yields 47%
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Safe Handling Workflow

Assess Hazards
(Review SDS)

Implement Engineering Controls
(Fume Hood)

Don Personal Protective
Equipment (PPE)

Perform Chemical Handling

Decontaminate & Clean

Proper Storage
(Cool, Dry, Ventilated)

Waste Disposal
(Hazardous Waste Stream)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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